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Compound of Interest

Compound Name: 3-Ethynylpyridine

Cat. No.: B057287

An In-depth Technical Guide to the Research Applications of 3-Ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethynylpyridine is a heterocyclic organic compound featuring a pyridine ring substituted with
an ethynyl group at the 3-position. This unique combination of a stable, electron-deficient
aromatic ring and a highly reactive terminal alkyne moiety makes it an exceptionally versatile
and valuable building block in modern chemical research.[1][2] Its ability to participate in a wide
array of chemical transformations has led to its increasing use in medicinal chemistry, materials
science, and organic synthesis.[1] This guide provides a comprehensive overview of the core
applications of 3-Ethynylpyridine, complete with quantitative data, detailed experimental
protocols, and visual workflows to facilitate its integration into research and development
projects.

Physicochemical and Structural Properties

Understanding the fundamental properties of 3-Ethynylpyridine is crucial for its effective use
in experimental design. The compound is typically a colorless to pale yellow liquid or a low-
melting solid.[1] Key quantitative data are summarized below.
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Property Value Source(s)
Molecular Formula C7HsN [L1[31[41[5][6]
Molecular Weight 103.12 g/mol [L][31[4105][7]
CAS Number 2510-23-8 [BI[416][7118]
Melting Point 39-40 °C 517181191
N ) 178-182 °C (at 760 mmHg);
Boiling Point [L15117119]
83-84 °C (at 30 mmHg)
Density ~1.03 g/mL at 25 °C [1119]
Flash Point 56-62 °C [11[417]
Soluble in common organic
Solubility solvents (ethanol, ether); [1]
slightly soluble in water.
Colorless to pale yellow liquid
Appearance [1]

or solid

Core Applications in Research
Medicinal Chemistry and Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, present in numerous natural

products and FDA-approved drugs.[10][11] 3-Ethynylpyridine serves as a critical intermediate

for synthesizing novel drug candidates, leveraging both the pyridine core and the reactive

alkyne handle.[1]

» Scaffold for Novel Therapeutics: It is an important building block for constructing complex

molecules with unique biological activities, including targeted anti-cancer drugs.[1] The

pyridine ring can engage in hydrogen bonding and other key interactions within protein active

sites.[10]

o Covalent Inhibitors: The ethynyl group can be incorporated into warheads for targeted

covalent inhibitors, which form a permanent bond with a specific residue (often cysteine) in a
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protein target. This strategy has been successfully used to develop potent and selective
inhibitors for kinases and other enzymes implicated in diseases like cancer.[12]

Click Chemistry for Bioconjugation: As a terminal alkyne, 3-Ethynylpyridine is an ideal
reagent for Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click
chemistry".[13][14] This reaction allows for the efficient and specific linking of the pyridine
moiety to biomolecules (peptides, proteins, nucleic acids) or other small molecules
containing an azide group, facilitating the creation of bioconjugates, probes, and large
compound libraries for high-throughput screening.[13][15]
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Workflow: 3-Ethynylpyridine in Drug Discovery

Synthesis & Derivatization

3-Ethynylpyridine Azide-Containing
(Building Block) Molecule/Biomolecule

Generates

Screening & Optimization

nput for

Click to download full resolution via product page

A high-level workflow for drug discovery using 3-Ethynylpyridine.
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Materials Science

The unique electronic properties of the conjugated system in 3-Ethynylpyridine make it a
valuable component in the design of advanced functional materials.[1][2]

e Functional Polymers and OLEDSs: It can be polymerized or incorporated into polymer chains
to create materials with special photoelectric properties.[1] These materials are particularly
promising for use in organic light-emitting diodes (OLEDSs), where they can enhance
luminous efficiency and device stability.[1][2]

o Coordination Chemistry and Catalysis: The nitrogen atom in the pyridine ring acts as an
effective ligand for coordinating with metal ions.[1][2] This property is exploited to create
metal complexes that can serve as catalysts or as functional units within larger material
frameworks for sensing and electronic applications.[2][4][16]

Organic Synthesis

Beyond specific applications, 3-Ethynylpyridine is a foundational tool in organic synthesis.
The dual reactivity of the ethynyl group (e.g., in cycloadditions, coupling reactions, and
additions) and the pyridine ring (e.g., in nucleophilic or electrophilic substitutions) allows
chemists to construct a diverse range of complex organic molecules.[1]

Key Experimental Protocols
Protocol 1: Synthesis of 3-Ethynylpyridine via
Sonogashira Coupling

This protocol describes a common method for synthesizing 3-Ethynylpyridine from 3-
bromopyridine and an acetylene source, a variation of the Sonogashira cross-coupling
reaction.[1][17]
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Synthesis of 3-Ethynylpyridine via Sonogashira Coupling

Conditions:
- Solvent (e.g., Triethylamine)
- Inert Atmosphere (N2 or Ar)
- Heat (e.g., 80°C)

Reactants: Catalysts:
- 3-Bromopyridine - Pd(PPhs)2Cl2
- Trimethylsilylacetylene - Cul (Copper(l) iodide)

Coupling Reaction

Conditions:
- Base (e.g., K2COs)
- Solvent (e.g., Methanol)

TMS-protected
3-Ethynylpyridine

Deprotection

Final Product:
3-Ethynylpyridine

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

Organic Azide Copper(l) Catalyst
(R-N3) [Cu()]

3-Ethynylpyridine

Catalyzes

Reaction Mixture

1,2,3-Triazole Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethynylpyridine | Properties, Uses, Safety, Synthesis & Supplier China [pipzine-
chem.com]

. nbinno.com [nbinno.com]

. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nim.nih.gov]
. 3-Ethynylpyridine | 2510-23-8 | FE35096 | Biosynth [biosynth.com]

. chemsynthesis.com [chemsynthesis.com]

. 3-Ethynylpyridine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

. 3-Ethynylpyridine 98 2510-23-8 [sigmaaldrich.com]

. 3-Ethynylpyridine, 97% | Fisher Scientific [fishersci.ca]

© 00 N o o b~ w DN

. 3-Ethynylpyridine | CAS#:2510-23-8 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b057287?utm_src=pdf-body-img
https://www.benchchem.com/product/b057287?utm_src=pdf-custom-synthesis
https://www.pipzine-chem.com/products/pyridine/3-ethynylpyridine.html
https://www.pipzine-chem.com/products/pyridine/3-ethynylpyridine.html
https://www.nbinno.com/article/other-organic-chemicals/role-3-ethynylpyridine-modern-material-science-ph
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylpyridine
https://www.biosynth.com/p/FE35096/2510-23-8-3-ethynylpyridine
https://www.chemsynthesis.com/base/chemical-structure-31402.html
https://www.fishersci.ca/shop/products/3-ethynylpyridine-tci-america-2/p-7129067
https://www.sigmaaldrich.com/US/en/product/aldrich/520446
https://www.fishersci.ca/shop/products/3-ethynylpyridine-97-thermo-scientific/p-7035738
https://www.chemsrc.com/en/cas/2510-23-8_1057836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. Advances in synthesis, medicinal properties and biomedical applications of pyridine
derivatives: A comprehensive review [ouci.dntb.gov.ua]

e 11. researchgate.net [researchgate.net]

e 12. Fragment-Based Covalent Ligand Screening Enables Rapid Discovery of Inhibitors for
the RBR E3 Ubiquitin Ligase HOIP - PMC [pmc.ncbi.nim.nih.gov]

e 13. medchemexpress.com [medchemexpress.com]
e 14. Click Chemistry [organic-chemistry.org]
e 15. benchchem.com [benchchem.com]

e 16. Synthesis, photoluminescence, catalysis and multilayer film assembly of an
ethynylpyridine platinum compound - CrystEngComm (RSC Publishing) [pubs.rsc.org]

e 17. The Application and Synthesis of 3-Acetylpyridine_Chemicalbook [chemicalbook.com]

« To cite this document: BenchChem. [potential applications of 3-Ethynylpyridine in research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057287#potential-applications-of-3-ethynylpyridine-
in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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